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Compound of Interest

Compound Name: 4-Methoxynicotinic acid

CAS No.: 10177-31-8

Cat. No.: B155724

Get Quote

Introduction:

4-Methoxynicotinic acid is a substituted pyridine carboxylic acid of interest in pharmaceutical

and chemical research. As with any compound intended for drug development or advanced

chemical synthesis, rigorous characterization is essential to confirm its identity, purity, and

stability. These application notes provide detailed protocols for the characterization of 4-
Methoxynicotinic acid using a suite of standard analytical techniques: High-Performance

Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear

Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR)

Spectroscopy.

The methodologies described are intended for researchers, scientists, and drug development

professionals to ensure accurate and reproducible analysis.
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Principle: High-Performance Liquid Chromatography (HPLC) is a premier technique for

separating, identifying, and quantifying components in a mixture. For 4-Methoxynicotinic acid,

a reverse-phase HPLC (RP-HPLC) method is typically employed. This method separates

compounds based on their hydrophobicity, using a nonpolar stationary phase and a polar

mobile phase. The concentration of the analyte is determined by comparing the peak area from

the sample to that of a known standard.

Experimental Protocol:

Sample Preparation:

Accurately weigh approximately 10 mg of 4-Methoxynicotinic acid.

Dissolve in a 1:1 mixture of acetonitrile and water to make a 1.0 mg/mL stock solution.

Prepare working standards and sample solutions by diluting the stock solution to a final

concentration of approximately 0.1 mg/mL using the mobile phase as the diluent.

Filter all solutions through a 0.45 µm syringe filter before injection.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV or Photo Diode Array (PDA)

detector.

Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm particle size).

Mobile Phase: A gradient or isocratic mixture of Acetonitrile and a phosphate buffer (pH

2.0).[1] For Mass Spectrometry compatibility, the buffer can be replaced with 0.1% formic

acid in water.[2]

Flow Rate: 1.0 mL/min.[3]

Injection Volume: 10 µL.

Column Temperature: 30°C.

Detection: UV at 239 nm.[1]
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Data Analysis:

Identify the peak corresponding to 4-Methoxynicotinic acid by comparing its retention

time with that of a reference standard.

Calculate the purity of the sample using the area percent method.

For quantitative analysis, generate a calibration curve using standards of known

concentrations.

Data Presentation:

Parameter Expected Value Notes

Column Type C18 (250 x 4.6 mm, 5 µm)

Standard for reverse-phase

chromatography of polar

analytes.

Mobile Phase
Acetonitrile : Phosphate Buffer

(pH 2.0)

Gradient elution may be

required to resolve impurities.

Retention Time (t_R)
To be determined

experimentally

Highly dependent on exact

mobile phase composition and

gradient.

Detection Wavelength 239 nm

Optimal wavelength for

detecting the pyridine

chromophore.[1]

Linearity (r²) > 0.998
Expected for a validated

quantitative method.

LOD / LOQ
To be determined

experimentally

Method-specific; typically in the

ng/mL range.
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Sample & Standard Preparation

HPLC Analysis

Data Processing

Weigh Compound

Dissolve in Acetonitrile/Water

Dilute to Working Concentration

Filter (0.45 µm)

Inject 10 µL into HPLC

Separate on C18 Column

Detect at 239 nm

Integrate Peak Area

Determine Purity / Concentration

Click to download full resolution via product page

HPLC analysis workflow for 4-Methoxynicotinic acid.
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Gas Chromatography-Mass Spectrometry (GC-MS)
Principle: GC-MS is a powerful technique for identifying and quantifying volatile and thermally

stable compounds. Organic acids like 4-Methoxynicotinic acid are not suitable for direct GC-

MS analysis due to their low volatility and high polarity.[4] Therefore, a derivatization step is

mandatory to convert the carboxylic acid group into a more volatile ester or silyl ester, making it

amenable to GC analysis.[4][5] The mass spectrometer then fragments the derivatized

molecule, providing a unique mass spectrum that acts as a molecular fingerprint.

Experimental Protocol:

Sample Preparation & Derivatization:

Place approximately 1 mg of the sample in a reaction vial and evaporate to complete

dryness under a stream of nitrogen.

Step 1: Methoximation (Optional, for keto-acids): While not a keto-acid, this step can be

included if related impurities are expected. Add 50 µL of methoxyamine hydrochloride in

pyridine (20 mg/mL), vortex, and heat at 60°C for 60 minutes.[6]

Step 2: Silylation: Cool the sample to room temperature. Add 100 µL of a silylating agent

such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS.

Seal the vial and heat at 70°C for 60 minutes to ensure complete derivatization of the

carboxylic acid group.[4]

Cool the vial to room temperature before injection.

Instrumentation and Conditions:

GC-MS System: A standard GC system coupled to a single quadrupole or ion trap mass

spectrometer.

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm,

0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
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Injector: Split/splitless injector, operated in splitless mode at 260°C.[7]

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C.

Final hold: Hold at 280°C for 5 minutes.

Mass Spectrometer:

Ionization Mode: Electron Impact (EI) at 70 eV.[7]

Acquisition Mode: Full scan.

Mass Range: m/z 50-500.[3]

Data Analysis:

Identify the peak corresponding to the trimethylsilyl (TMS) derivative of 4-
Methoxynicotinic acid.

Confirm the identity by comparing the acquired mass spectrum with a reference library or

by interpreting the fragmentation pattern.

Data Presentation:
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Parameter Expected Value Notes

Derivatization Agent BSTFA + 1% TMCS
Silylates the acidic proton to

increase volatility.

Molecular Ion (M+) of TMS

derivative
m/z 225 Calculated for C₁₀H₁₅NO₃Si.

Key Fragment Ions (m/z)
To be determined

experimentally

Expected fragments include

[M-15]⁺ (loss of CH₃) and

others related to the pyridine

ring and TMS group.

GC Retention Time (t_R)
To be determined

experimentally

Dependent on the specific

temperature program and

column.
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Sample Preparation
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GC-MS Analysis

Data Processing
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GC-MS derivatization and analysis workflow.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy is an unparalleled tool for the structural elucidation of organic

molecules. ¹H NMR provides information about the number and types of hydrogen atoms and

their neighboring environments, while ¹³C NMR provides information about the carbon skeleton.

For 4-Methoxynicotinic acid, NMR will confirm the presence of the pyridine ring, the methoxy

group, and the carboxylic acid proton, as well as their specific connectivity.

Experimental Protocol:

Sample Preparation:

Accurately weigh 5-10 mg of 4-Methoxynicotinic acid.

Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or

CDCl₃) in an NMR tube. DMSO-d₆ is often preferred for carboxylic acids to ensure the

acidic proton is observable.[8]

Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm) if not

already present in the solvent.[9]

Instrumentation and Data Acquisition:

Spectrometer: A 400 MHz or 500 MHz NMR spectrometer.

Nuclei: ¹H (Proton) and ¹³C (Carbon-13).

Solvent: DMSO-d₆.

Temperature: 25°C.

¹H NMR: Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR: Acquire data using a proton-decoupled pulse sequence.

Data Processing:
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Process the raw data (FID) by applying Fourier transformation, phase correction, and

baseline correction.[3]

Calibrate the spectrum using the TMS signal at 0.00 ppm.

Integrate the signals in the ¹H NMR spectrum to determine relative proton counts.

Assign peaks to the corresponding protons and carbons in the molecule based on

chemical shift, multiplicity, and integration.

Data Presentation:

Nucleus
Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment

¹H NMR ~13.0 Singlet (broad) 1H -COOH

~8.5 Singlet 1H H-2 (Pyridine)

~8.2 Doublet 1H H-6 (Pyridine)

~7.0 Doublet 1H H-5 (Pyridine)

~3.9 Singlet 3H -OCH₃

¹³C NMR ~168 Singlet - -COOH

~165 Singlet - C-4 (Pyridine)

~152 Singlet - C-6 (Pyridine)

~150 Singlet - C-2 (Pyridine)

~125 Singlet - C-3 (Pyridine)

~108 Singlet - C-5 (Pyridine)

~56 Singlet - -OCH₃

Note: Predicted shifts are based on analogous structures like 4-methoxybenzoic acid and

nicotinic acid derivatives; actual values must be confirmed experimentally.[8][10]
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Workflow Visualization:

Weigh 5-10 mg Sample

Dissolve in 0.7 mL DMSO-d6

Transfer to NMR Tube

Acquire 1H & 13C Spectra

Process FID Data
(Fourier Transform, Phasing)

Calibrate Spectrum (TMS)

Assign Peaks & Integrate

Structural Elucidation

Click to download full resolution via product page

General workflow for NMR spectroscopic analysis.
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Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy is a rapid and non-destructive technique used to identify

functional groups within a molecule. When infrared radiation is passed through a sample,

specific frequencies are absorbed that correspond to the vibrational energies of the chemical

bonds. The resulting spectrum provides a unique fingerprint of the molecule's functional

groups, such as the carboxylic acid (O-H and C=O bonds) and the methoxy group (C-O bond)

in 4-Methoxynicotinic acid.

Experimental Protocol:

Sample Preparation:

KBr Pellet Method: Mix approximately 1-2 mg of the 4-Methoxynicotinic acid sample with

~100 mg of dry potassium bromide (KBr) powder in an agate mortar.

Grind the mixture thoroughly until a fine, homogeneous powder is obtained.

Transfer the powder to a pellet press and apply pressure to form a thin, transparent pellet.

Alternatively (ATR): Place a small amount of the solid sample directly onto the crystal of an

Attenuated Total Reflectance (ATR) accessory.

Instrumentation and Data Acquisition:

Spectrometer: An FTIR spectrometer.

Scan Range: 4000 - 400 cm⁻¹.

Resolution: 4 cm⁻¹.

Scans: Typically 16-32 scans are co-added to improve the signal-to-noise ratio.

Acquire a background spectrum (of the empty sample compartment or clean ATR crystal)

before running the sample.

Data Analysis:
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The sample spectrum is automatically ratioed against the background spectrum to

produce the final absorbance or transmittance spectrum.

Identify the characteristic absorption bands and assign them to the corresponding

functional groups in the molecule.

Data Presentation:

Wavenumber
(cm⁻¹)

Intensity Assignment Functional Group

3300 - 2500 Broad O-H stretch Carboxylic Acid

~3050 Medium Aromatic C-H stretch Pyridine Ring

~2850 Medium C-H sp³ stretch Methoxy Group

~1710 Strong C=O stretch Carboxylic Acid

~1600, ~1480 Medium-Strong
C=C and C=N

stretches
Pyridine Ring

~1250 Strong
Asymmetric C-O-C

stretch
Methoxy Group

~1030 Strong
Symmetric C-O-C

stretch
Methoxy Group

Note: Expected absorption bands are based on typical values for similar functional groups.[11]

[12]
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Sample Preparation (KBr)

FTIR Analysis

Data Processing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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